2-Methyl-3-benzoylbenzofuran-5-ol

• Molecular Formula: C16H12O3
• Molecular Weight: 252.26 g/mol
• IUPAC Name: (5-hydroxy-2-methyl-1-benzofuran-3-yl)-phenylmethanone
• InChI: InChI=1S/C16H12O3/c1-10-15(16(18)11-5-3-2-4-6-11)13-9-12(17)7-8-14(13)19-10/h2-9,17H,1H3
• InChI Key: OZGSSOYTMUFXCA-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C=CC(=C2)O)C(=O)C3=CC=CC=C3

Description

2-Methyl-3-benzoylbenzofuran-5-ol is a benzofuran derivative characterized by a methyl group at position 2, a benzoyl group at position 3, and a hydroxyl group at position 5. The hydroxyl group at position 5 enhances polarity and hydrogen-bonding capacity, which may influence solubility and biological interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-Methyl-3-benzoylbenzofuran-5-ol with two analogs: methyl 2-methyl-5-((2-methylbenzoyl)oxy)benzofuran-3-carboxylate () and a hypothetical 5-methoxy derivative. Key differences in substituents, molecular properties, and reactivity are highlighted.

Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituents (Position)	Key Functional Groups
2-Methyl-3-benzoylbenzofuran-5-ol	C₁₆H₁₂O₃*	~252.27	2-Me, 3-Bz, 5-OH	Hydroxyl, Benzoyl
Methyl 2-methyl-5-((2-methylbenzoyl)oxy)benzofuran-3-carboxylate	C₁₉H₁₆O₅	324.33	2-Me, 3-COOMe, 5-O(2-MeBz)	Ester, Methyl Ester
Hypothetical 5-Methoxy-2-methyl-3-benzoylbenzofuran	C₁₇H₁₄O₃	266.30	2-Me, 3-Bz, 5-OMe	Methoxy, Benzoyl

*Estimated based on structural analysis.

Physicochemical and Reactivity Differences

• The hypothetical 5-methoxy derivative would exhibit lower polarity than the hydroxylated compound, favoring organic solvent solubility.

• Reactivity :

  • The hydroxyl group at position 5 in the target compound can participate in acid-base reactions, hydrogen bonding, and oxidative coupling. In contrast, the ester groups in ’s compound may undergo hydrolysis under acidic or basic conditions .
  • The benzoyl group at position 3 in both compounds can act as an electron-withdrawing group, directing electrophilic substitution to the benzofuran ring’s less substituted positions.
• Stability: Ester-containing derivatives (e.g., ’s compound) are generally more stable toward oxidation than phenolic analogs but less stable in hydrolytic environments.